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Compound of Interest

Compound Name: Z-7-Tetradecenal

Cat. No.: B104267 Get Quote

1. Introduction

The Olive Moth, Prays oleae, is a significant pest in olive cultivation across the Mediterranean

and other olive-growing regions.[1][2] The larvae of its three distinct generations per year cause

damage to different parts of the olive tree: the leaves (phyllophagous generation), the flowers

(anthophagous generation), and the fruit (carpophagous generation), leading to substantial

economic losses.[2][3][4] Effective and sustainable pest management relies on accurate

monitoring of the pest's population dynamics to optimize the timing of control interventions.[2]

[5]

(Z)-7-tetradecenal is the primary component of the female sex pheromone of Prays oleae.[3][6]

[7] As a potent and species-specific attractant, synthetic (Z)-7-tetradecenal is a cornerstone of

Integrated Pest Management (IPM) strategies for the olive moth.[6][8] It is used as a lure in

traps to specifically attract and capture male moths. The data gathered from these traps are

crucial for detecting the presence of the pest, monitoring its population fluctuations throughout

the season, and making informed decisions regarding the necessity and timing of control

measures.[1][5]

2. Principle of Operation

The monitoring system utilizes synthetic (Z)-7-tetradecenal formulated into a controlled-release

lure. This lure is placed inside a specially designed insect trap. The lure continuously releases

the pheromone into the air, creating a plume that mimics the scent of a female olive moth ready

to mate. Male moths are highly sensitive to this pheromone and follow the concentration
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gradient of the plume to its source—the trap. Upon reaching the trap, the moths are captured,

typically on a sticky surface or in a collection container.

Regularly counting the captured moths provides a reliable estimate of the adult male

population's activity in the olive grove. This data, when correlated with environmental factors

like temperature, can be used to forecast pest activity, determine risk periods, and define

precise moments for applying control treatments, thereby reducing reliance on broad-spectrum

insecticides.[5][8]

Experimental Protocols
Protocol 1: Monitoring Population Dynamics of Prays oleae

This protocol details the standard procedure for setting up and using pheromone traps for

monitoring olive moth populations.

1. Materials Required

Pheromone Lure: (Z)-7-tetradecenal lures (e.g., rubber septa, polyethylene vials). A common

dosage is 1 mg per lure.[6][8][9]

Traps: Delta-type traps (e.g., Pherocon 1C, RAG) are highly recommended for monitoring.[1]

[3][6][10] Funnel traps can be used for quantitative monitoring in high-density populations.[1]

[11]

Sticky Inserts: For Delta traps.

Trap Hangers: Wire or plastic hangers to attach traps to tree branches.

Gloves: To handle lures and prevent contamination.

Data Sheets/Notebook: For recording trap counts, dates, and locations.

GPS Device: For mapping trap locations.

2. Experimental Workflow Diagram
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Experimental Workflow for Prays oleae Monitoring

Phase 1: Preparation

Phase 2: Deployment

Phase 3: Monitoring & Maintenance

Phase 4: Data Analysis & Action

Select Trap Type & Lure
(Delta Trap, 1mg Z-7-Tetradecenal)

Determine Trap Density
(1-3 traps/ha)

Assemble Traps
(Place lure and sticky insert)

Install Traps in Grove
(Before first flight)

Set at Optimal Height
(1.5 - 2.0 m)

Record GPS Locations

Weekly Trap Inspection
(Count captured moths)

Record Data
Replace Lures & Inserts

(Lures: 4-6 weeks, Inserts: as needed)

Analyze Population Trends

Compare with Thresholds
(e.g., 7-21 moths/trap/week)

Decision Making
(Timing of control measures)

 

Pheromone Signaling Pathway in Prays oleae
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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